Cas no 58274-32-1 (Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]-)

• Product Name: Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]-
• CAS No: 58274-32-1
• MF: C₉H₁₀Cl₄Si
• MW: 288.073199748993
• MDL: MFCD00054201
• CID: 368864
• Update Time: 2025-10-28

Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]-
• ((CHLOROMETHYL)PHENYLETHYL)TRICHLOROSILANE
• ((CHLOROMETHYL)PHENYLETHYL)-TRICHLOROSILANE
• ((CHLOROMETHYL)PHENYLETHYL)TRICHLOROSILANE MIXED M-, P-ISOMERS
• [(Chloromethyl)phenylethyl]trichlorosilane
• 1-Trichlorosilyl-2-(p,m-chloromethylphenyl) ethane
• trichloro{2-[2-(chloromethyl)phenyl]ethyl}silane
• ((CHLOROMETHYL)PHENYLETHYL)TRICHLOROSILANE in stock Factory
• Trichloro{2-[4-(chloromethyl)phenyl]ethyl}silane
• trichloro[2-[(chloromethyl)phenyl]ethyl]silane
• ((CHLOROMETHYL)PHENYLETHYL)TRICHLOROSILANE, MIXED M,P ISOMERS
• 1-TRICHLOROSILYL-2-(P-CHLORO-M-METHYLPHENYL)ETHANE
• 1-Trichlorosilyl-2-[(chloromethyl)phenyl]ethane

• MDL： MFCD00054201
• Inchi： 1S/C9H10Cl4Si/c10-7-9-3-1-8(2-4-9)5-6-14(11,12)13/h1-4H,5-7H2
• InChI Key： KDXKVFHCTVZSJB-UHFFFAOYSA-N
• SMILES： [Si](Cl)(Cl)(Cl)CCC1=CC=C(CCl)C=C1

Computed Properties

• Exact Mass: 285.93100
• Monoisotopic Mass: 285.930588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: 透明至稻草液体带有刺鼻的 气味
• Density: 1.32
• Boiling Point: 111 °C
• Flash Point: >110°C
• Refractive Index: 1.538
• PSA: 0.00000
• LogP: 4.62320

Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• TSCA：Yes

Additional information on Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]-

Introduction to Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- (CAS No: 58274-32-1)

Benzene, (chloromethyl)[2-(trichlorosilyl)ethyl]-, identified by its CAS number 58274-32-1, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered considerable attention due to its versatile applications in the development of novel materials and bioactive molecules.

The molecular structure of Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- consists of a benzene ring substituted with a chloromethyl group and a 2-(trichlorosilyl)ethyl group. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both chloromethyl and trichlorosilyl functional groups allows for further derivatization, enabling the creation of a wide array of derivatives with tailored properties.

In recent years, there has been growing interest in the applications of this compound in pharmaceutical research. The chloromethyl group can undergo nucleophilic substitution reactions, making it a useful precursor for the synthesis of various heterocyclic compounds. These heterocycles are often found in biologically active molecules, including pharmaceuticals and agrochemicals. The trichlorosilyl group, on the other hand, can be used to introduce silicon-based functionalities, which have been explored in the development of advanced materials and drug delivery systems.

One of the most compelling aspects of Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- is its potential in medicinal chemistry. Researchers have utilized this compound as a building block for the synthesis of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. These findings highlight the importance of exploring new synthetic pathways and developing innovative drug candidates based on such versatile intermediates.

The synthesis of Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of benzyl chloride with a Grignard reagent followed by subsequent functionalization with trichlorosilane derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these processes.

The chemical properties of this compound make it particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis. For example, Suzuki-Miyaura coupling reactions have been used to introduce aryl groups onto the benzene ring, expanding the structural diversity of possible derivatives. These reactions are highly efficient and scalable, making them attractive for industrial applications.

In addition to its pharmaceutical applications, Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- has found utility in materials science. The ability to incorporate silicon-based functionalities into organic molecules has led to the development of novel polymers and coatings with enhanced thermal stability and mechanical strength. These materials are particularly valuable in industries where high-performance materials are required.

The latest research in this field continues to uncover new possibilities for this compound. Advances in computational chemistry have enabled researchers to predict the behavior of complex molecular systems with greater accuracy, facilitating the design of more effective synthetic strategies. Additionally, green chemistry principles are being increasingly applied to minimize waste and improve sustainability in the synthesis process.

Future directions in the study of Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- may focus on exploring its role in drug discovery and development. By leveraging cutting-edge technologies such as machine learning and artificial intelligence, researchers can accelerate the identification of new drug candidates derived from this compound. Furthermore, investigating its potential as a catalyst or ligand in various chemical transformations could open up new avenues for synthetic innovation.

In conclusion, Benzene,(chloromethyl)[2-(trichlorosilyl)ethyl]- (CAS No: 58274-32-1) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing a wide range of biologically active molecules and advanced materials. As research continues to evolve, this compound is poised to play an even greater role in driving innovation across multiple scientific disciplines.